Cas no 81422-99-3 (OXIRANE, [3-(TRIFLUOROMETHYL)PHENYL]-, (R)-)

• Product Name: OXIRANE, [3-(TRIFLUOROMETHYL)PHENYL]-, (R)-
• CAS No: 81422-99-3
• MF: C₉H₇F₃O
• MW: 188.146493196487
• MDL: MFCD25993987
• CID: 3477373
• PubChem ID: 13903266
• Update Time: 2025-11-01

OXIRANE, [3-(TRIFLUOROMETHYL)PHENYL]-, (R)- Chemical and Physical Properties

Names and Identifiers

• OXIRANE, [3-(TRIFLUOROMETHYL)PHENYL]-, (R)-
• Oxirane, 2-[3-(trifluoromethyl)phenyl]-, (2R)-
• (R)-2-(3-(trifluoromethyl)phenyl)oxirane
• CS-0433282
• A1-03529
• Oxirane, [3-(trifluoromethyl)phenyl]-
• 2-[3-(trifluoromethyl)phenyl]oxirane
• 2-[3-(trifluoromethyl)phenyl]-oxirane
• 81422-99-3
• m-(trifluoromethyl)phenylethylene oxide
• 2-(3-(Trifluoromethyl)phenyl)oxirane
• Oxirane,2-[3-(trifluoromethyl)phenyl]-,(2R)-
• DTXCID90502962
• SCHEMBL25831748
• MFCD09741315
• 2-(3-Trifluoromethylphenyl)oxirane
• 2-(3-Trifluoromethyl-phenyl)-oxirane
• MB07497
• AKOS026729345
• EN300-43398
• DB-181855
• Z278165230
• AKOS000150685
• SCHEMBL5698951
• DTXSID40552179
• 1428-54-2

• MDL： MFCD25993987
• Inchi： 1S/C9H7F3O/c10-9(11,12)7-3-1-2-6(4-7)8-5-13-8/h1-4,8H,5H2/t8-/m0/s1
• InChI Key： SDZLYPFMASMVQF-QMMMGPOBSA-N
• SMILES： O1C[C@H]1C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 188.04489933Da
• Monoisotopic Mass: 188.04489933Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.5Ų

Additional information on OXIRANE, [3-(TRIFLUOROMETHYL)PHENYL]-, (R)-

Recent Advances in the Application of OXIRANE, [3-(TRIFLUOROMETHYL)PHENYL]-, (R)- (CAS: 81422-99-3) in Chemical Biology and Pharmaceutical Research

The compound OXIRANE, [3-(TRIFLUOROMETHYL)PHENYL]-, (R)- (CAS: 81422-99-3) has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This optically active epoxide derivative, characterized by a trifluoromethylphenyl group, serves as a versatile chiral building block in asymmetric synthesis and drug discovery. Recent studies have explored its role as a key intermediate in the development of novel bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing potent inhibitors of protein-protein interactions (PPIs) involved in cancer progression. The researchers utilized the chiral center of 81422-99-3 to construct conformationally constrained analogs that showed remarkable selectivity for disrupting the p53-MDM2 interaction, with lead compounds exhibiting nanomolar inhibitory activity and improved metabolic stability compared to previous generations of inhibitors.

In the field of CNS drug development, a recent patent application (WO2023056421) disclosed novel dopamine receptor modulators incorporating the (R)-configured epoxide scaffold. The trifluoromethyl group was found to enhance blood-brain barrier penetration while maintaining optimal receptor binding affinity. Molecular dynamics simulations revealed that the specific stereochemistry of 81422-99-3 contributed to favorable binding orientations with D2/D3 receptor subtypes, suggesting potential applications in neurological disorders.

Advancements in synthetic methodology have also been reported, with a 2024 Nature Catalysis paper describing an enzyme-mediated kinetic resolution process for large-scale production of enantiomerically pure 81422-99-3. The engineered epoxide hydrolase variant achieved >99% ee with 85% yield, addressing previous challenges in industrial-scale asymmetric synthesis of this valuable chiral synthon.

Emerging applications in radiopharmaceuticals have been explored, where the [18F]-labeled analog of 81422-99-3 showed promising results as a PET tracer for imaging neuroinflammation (ACS Chemical Neuroscience, 2023). The compound's ability to cross the blood-brain barrier and its specific binding to activated microglia positions it as a potential diagnostic tool for neurodegenerative diseases.

From a safety and ADME perspective, recent toxicological studies (Regulatory Toxicology and Pharmacology, 2024) have established preliminary safety profiles for derivatives of 81422-99-3, noting favorable metabolic stability and acceptable cytotoxicity profiles in human hepatocyte assays. These findings support further preclinical development of compounds utilizing this structural motif.

In conclusion, the growing body of research on OXIRANE, [3-(TRIFLUOROMETHYL)PHENYL]-, (R)- (81422-99-3) highlights its multifaceted applications in drug discovery and chemical biology. Its unique combination of chiral rigidity, fluorine effects, and synthetic versatility continues to inspire innovative therapeutic strategies across multiple disease areas, positioning this compound as an increasingly important tool in modern medicinal chemistry.